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Compound of Interest

Compound Name: 2,4-Dichloro-5-methoxyaniline

Cat. No.: B1301479 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,4-Dichloro-5-methoxyaniline

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 2,4-Dichloro-5-methoxyaniline, a key intermediate

in pharmaceutical manufacturing. The information is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry.

Core Chemical Properties
2,4-Dichloro-5-methoxyaniline is an aromatic amine with the chemical formula C₇H₇Cl₂NO.[1]

[2][3] Its structure, featuring two chlorine atoms and a methoxy group on the aniline ring,

dictates its reactivity and utility in organic synthesis.[4] The chlorine atoms are electron-

withdrawing, affecting the basicity of the amino group, while the methoxy group is electron-

donating.[4]
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Property Value

CAS Number 98446-49-2[1][5][6][7]

IUPAC Name 2,4-dichloro-5-methoxyaniline[2][3][7]

Synonyms

4,6-Dichloro-m-anisidine, 5-Amino-2,4-

dichloroanisole, Benzenamine, 2,4-dichloro-5-

methoxy-[6][7]

Molecular Formula C₇H₇Cl₂NO[1][2][3][7]

Molecular Weight 192.04 g/mol [1][7]

InChI Key AJROJTARXSATEB-UHFFFAOYSA-N[7]

SMILES COC1=C(C=C(C(=C1)N)Cl)Cl[7]

Physical and Chemical Properties
A summary of the key physical and chemical properties is presented below.

Property Value Source(s)

Appearance

Pale brown to light tan solid;

may also appear as a powder

or crystalline solid.

[4][5][6][8]

Melting Point 47-53 °C [4][5][6][8]

Boiling Point ~290.1 °C [4][6]

Density ~1.375 g/cm³ [6]

Solubility
Slightly soluble in Chloroform

and Methanol.
[6]

Purity Typically ≥97.5% - 98% [1][6][8]

Experimental Protocols
Synthesis of 2,4-Dichloro-5-methoxyaniline
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A general laboratory-scale synthesis protocol is derived from N-(2,4-dichloro-5-

methoxyphenyl)acetamide.[5]

Materials:

N-(2,4-dichloro-5-methoxyphenyl)acetamide (100.7 g, 0.43 mol)

Ethanol (500 g)

Water (500 g)

Concentrated Hydrochloric Acid (300 g, 3 mol)

Procedure:

Suspend N-(2,4-dichloro-5-methoxyphenyl)acetamide in a mixture of ethanol, water, and

concentrated hydrochloric acid.[5]

Stir and heat the mixture to 70 °C.[5]

Maintain the reaction at this temperature for 12 hours, during which the mixture should form

a brown solution.[5]

After the reaction is complete, evaporate approximately 200 g of ethanol under reduced

pressure.[5]

Cool the remaining mixture to room temperature while stirring and let it stand for 2 hours to

allow the product to precipitate.[5]

Collect the precipitated solid by filtration.[5]

Wash the solid with water (2 x 200 g).[5]

Dry the final product under vacuum at 35 °C to yield 2,4-dichloro-5-methoxyaniline as a

light tan solid. The expected yield is approximately 84%.[5]
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Synthesis Workflow of 2,4-Dichloro-5-methoxyaniline

Reactants & Reagents

Process Steps

Final Product

N-(2,4-dichloro-5-
methoxyphenyl)acetamide

1. Mix and Heat
(70°C, 12h)

Ethanol Water Conc. HCl

2. Evaporate Ethanol
(Reduced Pressure)

3. Cool & Precipitate
(Room Temp, 2h)

4. Filter

5. Wash with Water

6. Dry under Vacuum
(35°C)

2,4-Dichloro-5-methoxyaniline
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Caption: Synthesis Workflow of 2,4-Dichloro-5-methoxyaniline.
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Analytical Characterization
The structure and purity of the synthesized product are typically confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (¹H NMR): The structure of the product was confirmed by ¹H

NMR (400 MHz, DMSO-d6) with the following spectral data: δ = 3.76 (s, 3H), 5.13 (br s, 2H),

6.58 (s, 1H), 7.23 (s, 1H).[5]

Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry shows a characteristic

peak at m/z (relative abundance) = 191 (100).[5]

Applications in Drug Development
2,4-Dichloro-5-methoxyaniline is a crucial starting material and key intermediate in the

synthesis of Bosutinib.[4][6][9] Bosutinib is a tyrosine kinase inhibitor used for the treatment of

chronic myelogenous leukemia (CML).[6][9] The specific arrangement of the dichloro and

methoxy functional groups on the aniline scaffold makes it an ideal precursor for constructing

the complex quinoline core of the Bosutinib molecule.[9]
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Role as an Intermediate in Bosutinib Synthesis

2,4-Dichloro-5-methoxyaniline
(Key Intermediate)
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(Active Pharmaceutical Ingredient)
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(Therapeutic Target)

Treats
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Caption: Role as an Intermediate in Bosutinib Synthesis.

Safety and Handling
2,4-Dichloro-5-methoxyaniline is considered hazardous and requires careful handling in a

laboratory or industrial setting.

General Hazards: It is harmful if swallowed, in contact with skin, or if inhaled.[10] It causes

skin irritation and serious eye irritation and may cause respiratory irritation.[10] Some

classifications indicate it may be fatal if swallowed, in contact with skin, or inhaled, may

cause cancer, and may cause damage to organs through prolonged or repeated exposure.
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[10] Respiratory protection is required when dusts are generated. Work should be

conducted in a well-ventilated area or under a chemical fume hood.[10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10]

Spills: In case of a spill, sweep up the material and place it into a suitable container for

disposal.[10] Avoid dust formation.[10]

Users should always consult the latest Safety Data Sheet (SDS) from their supplier for

complete and up-to-date safety information.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Dichloro-5-methoxyaniline chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301479#2-4-dichloro-5-methoxyaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1301479#2-4-dichloro-5-methoxyaniline-chemical-properties
https://www.benchchem.com/product/b1301479#2-4-dichloro-5-methoxyaniline-chemical-properties
https://www.benchchem.com/product/b1301479#2-4-dichloro-5-methoxyaniline-chemical-properties
https://www.benchchem.com/product/b1301479#2-4-dichloro-5-methoxyaniline-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

